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Compound of Interest

Compound Name: 4-(Aminomethyl)pyridin-2(1H)-one

Cat. No.: B111612 Get Quote

Essential Safety and Handling Guide for 4-
(Aminomethyl)pyridin-2(1H)-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper

handling and disposal of 4-(Aminomethyl)pyridin-2(1H)-one. Adherence to these procedures

is critical for ensuring laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
When handling 4-(Aminomethyl)pyridin-2(1H)-one, a thorough risk assessment should be

conducted to ensure the appropriate level of personal protective equipment is utilized. The

following table summarizes the recommended PPE.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection
Tight-sealing safety goggles

and a face shield.

Protects against splashes and

airborne particles that can

cause severe eye damage.[1]

Skin and Body Protection

Chemical-resistant lab coat,

apron, and full-body suit as

necessary.

Prevents skin contact, which

can cause severe burns.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

Prevents skin absorption and

chemical burns.[3]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH/MSHA-approved

respirator is required.[1][3]

Prevents inhalation of vapors

or dust, which can cause

respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is fully operational before commencing any work.[4]

An emergency eyewash station and safety shower must be readily accessible within the

immediate work area.[4]

Verify that all necessary PPE is available and in good condition.

2. Handling the Compound:

Always handle 4-(Aminomethyl)pyridin-2(1H)-one within the fume hood to minimize

inhalation exposure.[1]

Wear the prescribed PPE, including double gloving if the risk assessment indicates a higher

potential for exposure.

Avoid direct contact with the substance. Use appropriate tools for transfer and weighing.
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Keep containers tightly closed when not in use to prevent the release of vapors.[5]

Do not eat, drink, or smoke in the laboratory area.

3. In Case of a Spill:

Small Spills: For minor spills, absorb the material with an inert, non-combustible absorbent

such as vermiculite or sand.[3] Collect the absorbed material into a labeled, sealed container

for hazardous waste disposal.

Large Spills: In the event of a large spill, evacuate the area immediately and alert the

institution's Environmental Health and Safety (EHS) department.[3]

Disposal Plan: Waste Management Protocol
1. Waste Segregation and Collection:

All materials contaminated with 4-(Aminomethyl)pyridin-2(1H)-one, including pipette tips,

absorbent pads, and empty containers, must be treated as hazardous waste.[3]

Collect this waste in a designated, properly sealed, and clearly labeled hazardous waste

container.[3]

The label should clearly identify the contents and associated hazards (e.g., Corrosive,

Irritant).

2. Storage of Hazardous Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure satellite

accumulation area.

Ensure the waste is stored separately from incompatible materials, such as strong oxidizing

agents and acids.[3]

3. Final Disposal:

Arrange for the disposal of the hazardous waste through the institution's EHS department or

a licensed chemical waste disposal service.
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Follow all local, state, and federal regulations for hazardous waste disposal.[3]

Workflow for Safe Handling

Workflow for Safe Handling of 4-(Aminomethyl)pyridin-2(1H)-one
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Click to download full resolution via product page

Caption: Safe handling workflow diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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